N-(4-chlorobenzyl)-2-(3,4-dimethoxyphenyl)ethanamine

• Molecular Formula: C17H20ClNO2
• Molecular Weight: 305.8 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(3,4-dimethoxyphenyl)ethanamine
• InChI: InChI=1S/C17H20ClNO2/c1-20-16-8-5-13(11-17(16)21-2)9-10-19-12-14-3-6-15(18)7-4-14/h3-8,11,19H,9-10,12H2,1-2H3
• InChI Key: XEVDRUFMRVHRHO-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CCNCC2=CC=C(C=C2)Cl)OC

Description

25C-NBOMe is a highly potent hallucinogenic drug that has been associated with several cases of overdose and fatalities. Despite its potential dangers, it has been used in scientific research to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 25C-NBOMe involves the activation of the 5-HT2A receptor, leading to changes in neuronal activity and neurotransmitter release. This results in altered perception, mood, and cognition, which are characteristic of the psychedelic experience.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 25C-NBOMe include increased heart rate, blood pressure, and body temperature, as well as altered perception of time, space, and reality. It can also cause hallucinations, paranoia, and anxiety, which can be potentially dangerous.

Advantages and Limitations for Lab Experiments

The advantages of using 25C-NBOMe in lab experiments include its high potency and selectivity for the 5-HT2A receptor, which allows for precise investigation of its mechanism of action. However, its potential dangers and legal status as a controlled substance limit its use in research.

Future Directions

Future research on 25C-NBOMe could focus on its potential therapeutic applications, such as its use in the treatment of mood disorders or addiction. It could also investigate its mechanism of action in more detail, including its effects on other neurotransmitter systems and brain regions. Additionally, studies could explore the potential risks and long-term effects of 25C-NBOMe use, as well as the development of safer and more effective psychedelic drugs.

Synthesis Methods

The synthesis of 25C-NBOMe involves the reaction of 2-(3,4-dimethoxyphenyl)ethanamine with 4-chlorobenzyl chloride in the presence of a base such as sodium hydroxide. The resulting product is purified by recrystallization and characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Scientific Research Applications

25C-NBOMe has been used in scientific research to investigate its mechanism of action and potential therapeutic applications. It has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This receptor is also the target of several other hallucinogenic drugs, such as LSD and psilocybin.